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Compound of Interest

Compound Name:
Ethyl [(4-

methylphenyl)amino]acetate

CAS No.: 21911-68-2

Cat. No.: B1281872

Get Quote

Executive Summary & Compound Identity
Ethyl [(4-methylphenyl)amino]acetate, also known as Ethyl p-tolylglycinate, is a critical

secondary amine intermediate used extensively in the synthesis of nitrogen-containing

heterocycles (e.g., indoles, quinolines) and non-proteinogenic amino acids.[1][2][3] Its

structural integrity is defined by a para-substituted aromatic ring coupled to a glycine ester

motif.

This guide provides a definitive spectroscopic reference (NMR, IR, MS) for researchers

validating this compound in drug development or organic synthesis workflows.
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Parameter Details

IUPAC Name Ethyl 2-[(4-methylphenyl)amino]acetate

Common Names
Ethyl p-tolylglycinate; N-(4-Methylphenyl)glycine

ethyl ester

CAS Registry Number 21911-68-2

Molecular Formula C₁₁H₁₅NO₂

Molecular Weight 193.24 g/mol

Appearance Off-white to yellow solid or oil (purity dependent)

Synthesis & Experimental Protocol
To ensure the spectroscopic data provided below correlates with high-purity material, the

following standard synthesis protocol is recommended. This method minimizes N,N-dialkylation

byproducts.[3]

Reaction Workflow
The synthesis typically involves the N-alkylation of p-toluidine with ethyl bromoacetate in the

presence of a mild base.[3]

Reagents:
p-Toluidine (1.0 eq)

Ethyl Bromoacetate (1.0 eq)

Conditions:
Base: NaHCO3 or Et3N
Solvent: EtOH or MeCN

Reflux, 4-16 h

Workup:
1. Evaporate Solvent
2. Dissolve in EtOAc
3. Wash (H2O, Brine)

Purification:
Column Chromatography

(Hexane:EtOAc 8:2)

Target Product:
Ethyl [(4-methylphenyl)amino]acetate

Click to download full resolution via product page

Figure 1: Step-wise synthesis and purification workflow for Ethyl p-tolylglycinate.

Detailed Protocol
Reaction: Dissolve p-toluidine (10 mmol) and sodium bicarbonate (12 mmol) in ethanol (20

mL). Add ethyl bromoacetate (10 mmol) dropwise at room temperature. Heat to reflux for 6–

12 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51011398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51011398.htm
https://www.benchchem.com/product/b1281872/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profiling-of-ethyl-4-methylphenyl-amino-acetate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitoring: Monitor by TLC (Hexane:EtOAc 4:1). The starting amine (

) should disappear, replaced by the mono-alkylated product (

).[3]

Workup: Remove ethanol under reduced pressure. Resuspend the residue in ethyl acetate

(50 mL) and wash with water (2 x 20 mL) to remove inorganic salts.[3] Dry the organic layer

over anhydrous

.

Purification: Concentrate in vacuo. If necessary, purify via silica gel flash chromatography

eluting with Hexane/EtOAc (9:1 to 8:2).[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data below is consistent with a pure sample dissolved in deuterated chloroform (

).

H NMR Data (300 MHz, )
The proton spectrum is characterized by a distinct AA'BB' aromatic system and the ethyl ester

pattern.[3]
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Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Structural

Logic

7.00 Doublet (d) 2H 8.4 Ar-H (meta)

Protons meta

to the amino

group (ortho

to methyl).[3]

6.54 Doublet (d) 2H 8.4 Ar-H (ortho)

Protons ortho

to the

electron-

donating

amino group

(shielded).[3]

4.79
Broad Singlet

(br s)
1H - N-H

Exchangeabl

e amine

proton; shift

varies with

concentration

.[3]

4.23 Quartet (q) 2H 7.1

O-CH

-CH

Typical

deshielded

methylene of

an ethyl

ester.[3]

3.86 Singlet (s) 2H -
N-CH

-CO

Methylene

isolated

between

amine and

carbonyl.[3]

2.25 Singlet (s) 3H - Ar-CH

Methyl group

attached to

the aromatic

ring.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51011398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51011398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51011398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51011398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51011398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51011398.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1.29 Triplet (t) 3H 7.1

O-CH

-CH

Methyl group

of the ethyl

ester.[3]

C NMR Data (75 MHz, )
Shift (

, ppm)
Carbon Type Assignment

171.5 Quaternary (C=O) Ester carbonyl.[3]

145.2 Quaternary (Ar-C)
Aromatic C-N (Ipso).[3]

Deshielded by nitrogen.

129.8 CH (Ar) Aromatic C-H (Meta).[3]

127.5 Quaternary (Ar-C) Aromatic C-Me (Para).[3]

113.2 CH (Ar)

Aromatic C-H (Ortho).[3]

Shielded by resonance

donation from N.

61.2 CH
Ester O-CH

.[3]

46.3 CH
Glycine N-CH

.[3]

20.4 CH Aromatic methyl (Tolyl).[3][4]

14.2 CH Ester methyl.[3]

Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of the secondary amine and the ester functionality.
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Wavenumber (cm

)
Functional Group Mode Description

3350 – 3400 N-H Stretch

Single sharp band

characteristic of a

secondary amine.

2980, 2920 C-H (Aliphatic) Stretch

Alkyl C-H stretches

from ethyl and

methylene groups.[3]

1730 – 1745 C=O[3][4] (Ester) Stretch
Strong, sharp

carbonyl peak.[3]

1615, 1520 C=C (Aromatic) Stretch

Ring breathing

modes; 1615 is

enhanced by N-

conjugation.

1180 – 1200 C-O Stretch
Ester C-O-C

stretching vibration.

810 – 820 C-H (Ar) Bend

Out-of-plane bending

for para-disubstituted

benzene.[3]

Mass Spectrometry (MS)
Method: EI (Electron Impact) or ESI (Electrospray Ionization).[3] Molecular Ion:

193

.[3]

Fragmentation Logic
In Electron Impact (EI) MS, the molecule undergoes predictable fragmentation. The stability of

the aromatic amine directs the cleavage.
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Molecular Ion [M]+
m/z = 193

Loss of Ethoxy (-OEt)
[M - 45]+
m/z = 148

-45

Loss of Ester Group (-COOEt)
Alpha-Cleavage

m/z = 120

-73

Base Peak (Amine fragment)
[p-Tol-NH=CH2]+

m/z = 120

Major Pathway

Tropylium/Tolyl Ion
[C7H7]+
m/z = 91

-29 (loss of CH2=NH)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in EI-MS for Ethyl p-tolylglycinate.[3]

m/z 193: Molecular ion.[3]

m/z 120 (Base Peak): Formed via

-cleavage next to the nitrogen, losing the carbethoxy group (

, mass 73).[3] This generates the resonance-stabilized iminium ion

.[3]

m/z 106:

-Toluidine radical cation fragment

.

m/z 91: Tropylium ion

, characteristic of benzyl/tolyl groups.[3]
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Chemistry, 2022.[3] (Provides 1H NMR data for Ethyl p-tolylglycinate).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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